(9-Ethyl-9h-benzo[4,5]imidazo-[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid

• IUPAC Name: 2-[(4-ethyl-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C12H12N4O2S/c1-2-15-8-5-3-4-6-9(8)16-11(15)13-14-12(16)19-7-10(17)18/h3-6H,2,7H2,1H3,(H,17,18)
• InChI Key: RAZCIDFHBWNBTF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N3C1=NN=C3SCC(=O)O
• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol

Description

9-Ethyl-9h-benzo[4,5]imidazo-[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid (EBIAT) is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of benzoic acid, and has been studied for its ability to act as a prodrug, as well as its potential use as a drug delivery system. EBIAT has been studied for its potential use in drug delivery, as it has been found to be more stable and better absorbed than other benzoic acid derivatives. Additionally, EBIAT has been studied for its ability to act as a prodrug, meaning that it can be used to deliver a drug more effectively to its target site.

Scientific Research Applications

Chemical Properties and Biological Activity

• Ethyl esters of (9-substituted-imidazo[1,2-a]benzimidazolyl-2)acetic acids, related to the compound , have been synthesized. Studies on these compounds' chemical properties like hydrolysis, decarboxylation, hydrazinolysis, and hydrazone formation reveal a range of biological activities including fungicidal, antimicrobial, and antiarrhythmic properties, and effects on brain rhythmogenesis (Anisimova et al., 2011).

Synthesis and Anti-inflammatory Activity

• Another study describes the synthesis of 6,7-dialkoxy-2-arylmethylidene-2,3-dihydrobenzo[4,5]imidazo[2,1-b][1,3]thiazol-3-ones from compounds similar to (9-Ethyl-9h-benzo[4,5]imidazo-[2,1-c][1,2,4]triazol-3-ylsulfanyl)-acetic acid. These synthesized compounds exhibit notable anti-inflammatory activity (Labanauskas et al., 2000).

Antimicrobial Activity

• The use of a similar compound, {7H-1,2,4-triazolo[1,5-d]tetrazol-6-ylsulfanyl} acetic acid hydrazide, in synthesizing various heterocyclic compounds shows promising results in antimicrobial activity. This suggests potential applications of related compounds in the development of new antimicrobial agents (Taha & El-Badry, 2007).

Catalytic Synthesis Applications

• In a different study, thiamine hydrochloride (VB1) was used as a catalyst in the synthesis of benzo[4,5]imidazo[1,2-a]pyrimidine derivatives, indicating the potential of these compounds in innovative synthetic methods (Liu, Lei, & Hu, 2012).

Antioxidant and Antimicrobial Activities

• Research also delves into the antioxidant and antimicrobial activities of benzo[d]imidazole derivatives, suggesting a wide range of therapeutic applications for these compounds (Bassyouni et al., 2012).

Mechanism of Action

The mechanism of action of this compound is not specified in the resources I have.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the resources I have.